An In-depth Technical Guide to 3-[4-(Propan-2-yloxy)phenyl]propan-1-amine Hydrochloride: Synthesis, Characterization, and Therapeutic Potential
An In-depth Technical Guide to 3-[4-(Propan-2-yloxy)phenyl]propan-1-amine Hydrochloride: Synthesis, Characterization, and Therapeutic Potential
This guide provides a comprehensive technical overview of 3-[4-(Propan-2-yloxy)phenyl]propan-1-amine hydrochloride, a molecule of significant interest within the field of medicinal chemistry and drug development. Belonging to the aryloxy propanamine class, this compound is structurally related to known pharmacologically active agents, suggesting its potential for therapeutic applications. This document will delve into its chemical identity, plausible synthetic routes, analytical characterization, and potential applications, offering valuable insights for researchers, scientists, and professionals in drug development.
Chemical Identity and Physicochemical Properties
3-[4-(Propan-2-yloxy)phenyl]propan-1-amine hydrochloride is a primary amine salt. The core structure consists of a phenylpropylamine backbone with an isopropoxy group substituted at the para position of the phenyl ring. The hydrochloride salt form generally enhances the compound's stability and aqueous solubility, which is often advantageous for pharmaceutical applications.
Chemical Structure:
Caption: Chemical structure of 3-[4-(Propan-2-yloxy)phenyl]propan-1-amine hydrochloride.
Physicochemical Data Summary:
| Property | Predicted Value | Source/Method |
| Molecular Formula | C12H20ClNO | - |
| Molecular Weight | 229.75 g/mol | - |
| pKa (amine) | ~10.1 | Prediction based on similar structures[1] |
| Boiling Point | ~398 °C (free base) | Prediction based on similar structures[1] |
| Density | ~1.02 g/cm³ (free base) | Prediction based on similar structures[1] |
Note: The predicted values are based on the structurally similar compound 3-(4-Isopropoxy-phenyl)-3-phenyl-propylamine and should be confirmed experimentally.
Synthesis and Purification
A plausible and efficient synthesis of 3-[4-(Propan-2-yloxy)phenyl]propan-1-amine hydrochloride can be envisioned through a multi-step process, as direct synthesis is often challenging. A common strategy for aryloxy propanamines involves the reduction of a corresponding nitrile or oxime, or reductive amination of a ketone.
Proposed Synthetic Workflow:
Caption: Proposed synthetic workflow for the target compound.
Detailed Experimental Protocol (Representative):
Step 1: Synthesis of 1-(4-Isopropoxyphenyl)-2-nitropropene
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To a solution of 4-isopropoxybenzaldehyde (1.0 eq) in glacial acetic acid, add nitroethane (1.2 eq) and a catalytic amount of ammonium acetate.
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Reflux the mixture for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
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Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.
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The precipitated solid, 1-(4-isopropoxyphenyl)-2-nitropropene, is collected by filtration, washed with water, and dried.
Causality: The use of a base catalyst like ammonium acetate facilitates the Henry condensation between the aldehyde and the nitroalkane.
Step 2: Reduction to 3-[4-(Propan-2-yloxy)phenyl]propan-1-amine
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In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon), prepare a suspension of lithium aluminum hydride (LiAlH₄) (3.0 eq) in anhydrous tetrahydrofuran (THF).
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Cool the suspension to 0°C in an ice bath.
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Slowly add a solution of 1-(4-isopropoxyphenyl)-2-nitropropene (1.0 eq) in anhydrous THF to the LiAlH₄ suspension, maintaining the temperature below 10°C.
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After the addition is complete, allow the mixture to warm to room temperature and then reflux for 4-6 hours.
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Cool the reaction mixture to 0°C and quench it by the sequential addition of water, 15% aqueous NaOH, and then water again (Fieser workup).
-
Filter the resulting aluminum salts and wash the filter cake with THF.
-
Concentrate the filtrate under reduced pressure to obtain the crude free base of the target amine.
Causality: LiAlH₄ is a powerful reducing agent capable of reducing both the nitro group and the carbon-carbon double bond to yield the saturated primary amine.
Step 3: Formation of the Hydrochloride Salt
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Dissolve the crude amine in a minimal amount of a suitable solvent, such as diethyl ether or ethyl acetate.
-
Slowly add a solution of hydrochloric acid in diethyl ether (e.g., 2 M) dropwise with stirring.
-
The hydrochloride salt will precipitate out of the solution.
-
Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield 3-[4-(Propan-2-yloxy)phenyl]propan-1-amine hydrochloride.
Causality: The basic amine readily reacts with the acid to form the more stable and often crystalline hydrochloride salt, which also facilitates purification by crystallization.
Analytical Characterization
To ensure the identity and purity of the synthesized compound, a suite of analytical techniques should be employed.
Analytical Workflow:
Caption: Analytical workflow for compound characterization.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The proton NMR spectrum should show characteristic signals for the aromatic protons (typically two doublets in the para-substituted ring), the protons of the propyl chain, the methine and methyl protons of the isopropoxy group, and a broad signal for the amine protons.
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¹³C NMR: The carbon NMR spectrum will confirm the number of unique carbon atoms in the molecule, with distinct chemical shifts for the aromatic carbons, the aliphatic carbons of the propyl chain, and the isopropoxy group.
-
-
Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry would be expected to show a prominent ion corresponding to the protonated free base [M+H]⁺, confirming the molecular weight.
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High-Performance Liquid Chromatography (HPLC): HPLC analysis, using a suitable column and mobile phase, is crucial for determining the purity of the compound. A single major peak would indicate a high degree of purity.
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Fourier-Transform Infrared (FT-IR) Spectroscopy: The IR spectrum should display characteristic absorption bands for the N-H stretching of the primary amine, C-H stretching of the aromatic and aliphatic groups, and C-O stretching of the ether linkage.
Potential Applications in Drug Development
Aryloxy propanamine derivatives have a well-documented history in pharmacology, particularly as agents acting on the central nervous system.[2][3] Many compounds with this scaffold are known to be potent monoamine reuptake inhibitors.
Potential Mechanism of Action:
Based on its structural similarity to known antidepressants, 3-[4-(Propan-2-yloxy)phenyl]propan-1-amine hydrochloride could potentially act as a serotonin-norepinephrine reuptake inhibitor (SNRI) or a selective serotonin reuptake inhibitor (SSRI).[2]
Caption: Hypothesized mechanism of action as a monoamine reuptake inhibitor.
This inhibitory action would lead to an increased concentration of these neurotransmitters in the synaptic cleft, enhancing neurotransmission and potentially leading to antidepressant effects. Further research into its binding affinity for various monoamine transporters and receptors would be necessary to elucidate its precise pharmacological profile. The aryloxypropanolamine scaffold is also found in beta-blockers and agents targeting β3-adrenoceptors, suggesting that screening for activity at these targets could also be a fruitful area of investigation.[4][5][6]
Safety and Handling
As with any research chemical, 3-[4-(Propan-2-yloxy)phenyl]propan-1-amine hydrochloride should be handled with appropriate safety precautions. While a specific safety data sheet (SDS) is not available, general guidelines for handling substituted propanamines should be followed.
-
Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-resistant gloves.[7]
-
Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any dust or vapors.[7][8] Avoid contact with skin and eyes.[8]
-
Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.
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First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water. If inhaled, move to fresh air. If swallowed, seek immediate medical attention.
Conclusion
3-[4-(Propan-2-yloxy)phenyl]propan-1-amine hydrochloride is a promising compound for further investigation in the field of drug discovery. Its synthesis is achievable through established chemical methodologies, and its characterization can be performed using standard analytical techniques. The structural similarities to known psychoactive agents suggest that it may possess valuable therapeutic properties, particularly in the realm of central nervous system disorders. This guide provides a solid foundation for researchers and drug development professionals to embark on the exploration of this intriguing molecule.
References
- Eli Lilly and Company. (1982). 3-aryloxy-3-phenylpropylamines.
- Eli Lilly and Company. (1991). 3-aryloxy-3-substituted propanamines.
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Meckelmann, S., et al. (2020). Chemical characterization of eight herbal liqueurs by means of liquid chromatography coupled with ion mobility quadrupole time-of-flight mass spectrometry. Journal of Chromatography A, 1633, 461560. [Link]
- Eli Lilly and Company. (1977). Aryloxyphenylpropylamines in treating depression.
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National Center for Biotechnology Information. (n.d.). Propylamine. PubChem Compound Database. [Link]
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ChemBK. (n.d.). 3-phenyl-3-(4-propan-2-yloxyphenyl)propan-1-amine. [Link]
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precisionFDA. (n.d.). N-METHYL-3-PHENYL-3-(3-TOLYLOXY)PROPAN-1-AMINE HYDROCHLORIDE, (R)-. [Link]
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Aubriot, S., et al. (2002). New series of aryloxypropanolamines with both human beta(3)-adrenoceptor agonistic activity and free radical scavenging properties. Bioorganic & Medicinal Chemistry Letters, 12(2), 209-212. [Link]
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Tucker, H. (1980). Beta-adrenergic blocking agents. 20. (3-Hydroxyprop-1-enyl)-substituted 1-(aryloxy)-3-(alkylamino)propan-2-ols. Journal of Medicinal Chemistry, 23(10), 1122-1126. [Link]
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Liu, Y., et al. (2018). Design and synthesis of aryloxypropanolamine as β3-adrenergic receptor antagonist in cancer and lipolysis. European Journal of Medicinal Chemistry, 150, 847-860. [Link]
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